Cas no 23840-12-2 (5-Hexynoic acid,2-amino-4-methyl-)

• Product Name: 5-Hexynoic acid,2-amino-4-methyl-
• CAS No: 23840-12-2
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 270697
• PubChem ID: 90986
• Update Time: 2025-04-19

5-Hexynoic acid,2-amino-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Hexynoic acid,2-amino-4-methyl-
• 2-amino-4-methylhex-5-ynoic acid
• 2-Amino-4-methyl-5-hexynoic acid
• SCHEMBL1512956
• DTXSID10946647
• 5-Hexynoic acid, 2-amino-4-methyl-
• 23840-12-2
• HTRNZXAZQOBONO-UHFFFAOYSA-N
• 2-Amino-4-methyl-5-hexynoic acid #
• AKOS006364498

• Inchi： 1S/C7H11NO2/c1-3-5(2)4-6(8)7(9)10/h1,5-6H,4,8H2,2H3,(H,9,10)
• InChI Key： HTRNZXAZQOBONO-UHFFFAOYSA-N
• SMILES： OC(C(CC(C#C)C)N)=O

Computed Properties

• Exact Mass: 141.07903
• Monoisotopic Mass: 141.078979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: -2.1

Experimental Properties

• Density: 1.112
• Boiling Point: 258.3°C at 760 mmHg
• Flash Point: 110°C
• Refractive Index: 1.499
• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives